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Compound of Interest

Compound Name: Ttp 22

Cat. No.: B1682033 Get Quote

Disclaimer: The following guidelines are for the compound TTP-22 (CAS No. 329907-28-0).

Researchers, scientists, and drug development professionals must always consult the specific

Safety Data Sheet (SDS) provided by the manufacturer for the exact material in use and

adhere to all applicable federal, state, and local regulations.[1] This document provides

essential safety and logistical information to supplement, not replace, official documentation

and institutional protocols.

TTP-22 is a thienopyrimidine compound identified as an inhibitor of casein kinase 2 (CK2).[2]

According to its Safety Data Sheet, TTP-22 is classified as an acute oral toxicant (Category 4),

a skin irritant (Category 2), a serious eye irritant (Category 2A), and may cause respiratory

irritation.[3] Proper handling and disposal are crucial to ensure laboratory safety and

environmental protection.

Hazard Identification and Classification
The Globally Harmonized System (GHS) classification for TTP-22 highlights several hazards

that inform disposal procedures.[3]
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Hazard Classification GHS Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation

Specific Target Organ Toxicity Category 3
H335: May cause respiratory

irritation

Source: TTP-22 Safety Data Sheet.[3]

Personal Protective Equipment (PPE) for Handling and
Disposal
When handling TTP-22 for disposal, appropriate personal protective equipment must be worn

to prevent exposure.

Protection Type Specification

Eye/Face Protection Safety goggles with side-shields.[3]

Hand Protection
Protective, chemical-resistant gloves (e.g.,

neoprene, nitrile).[4]

Skin and Body Protection Impervious clothing, such as a lab coat.[3]

Respiratory Protection
A suitable respirator may be required if

generating dust or aerosols.[3]

Source: TTP-22 Safety Data Sheet, General Laboratory Guidelines.[3][4]

Standard Operating Procedure for TTP-22 Disposal
This protocol outlines the step-by-step process for the safe disposal of solid TTP-22 waste and

contaminated labware.
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Waste Segregation and Collection
Solid Waste:

Collect solid TTP-22 waste, such as reaction byproducts or contaminated media, in a

designated, properly labeled, and sealable container.[5]

Ensure the container is compatible with the chemical.[5]

Do not mix TTP-22 waste with incompatible materials, such as strong acids, alkalis, or

strong oxidizing/reducing agents.[3]

Contaminated Labware:

Chemically contaminated disposable labware (e.g., pipette tips, gloves, paper towels)

should be collected in a puncture-proof container lined with a clear plastic bag.[6][7]

For grossly contaminated items, double-bagging is recommended.

Empty Containers:

Original containers of TTP-22 must be triple-rinsed with a suitable solvent (e.g., alcohol)

before being considered "empty."[5][6]

Collect all rinsate as hazardous chemical waste.[5][6]

Once properly rinsed, deface or remove the original label from the empty container.[8]

Spill Management
In the event of a spill, follow these procedures:

Evacuate personnel to a safe area and ensure adequate ventilation.[3]

Wear full personal protective equipment before attempting cleanup.[3]

Prevent further leakage and keep the product away from drains or water courses.[3]
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For solid spills, sweep or vacuum the material and place it into a suitable, closed container

for disposal. Avoid creating dust.[1][9]

For solutions, absorb with an inert, liquid-binding material (e.g., diatomite, universal binders).

[3]

Decontaminate surfaces by scrubbing with alcohol.[3]

Dispose of all contaminated materials as hazardous waste according to institutional

guidelines.[3]

Final Disposal
All collected TTP-22 waste is considered hazardous.

Store waste containers in a cool, dry, and well-ventilated area, away from incompatible

substances.[9]

Arrange for disposal through your institution's environmental health and safety (EHS) office

or a licensed professional waste disposal company.[1]

Ensure all waste is labeled in accordance with EPA and local regulations.[10]

Disposal Decision Workflow
The following diagram illustrates the logical steps for the proper disposal of TTP-22 and

associated materials.
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Caption: Workflow for TTP-22 Waste Segregation and Disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1682033?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682033?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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